Cas no 2228627-22-1 (Cyclobutylmethyl sulfamate)

• Product Name: Cyclobutylmethyl sulfamate
• CAS No: 2228627-22-1
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• CID: 5778093
• PubChem ID: 165883471
• Update Time: 2025-10-31

Cyclobutylmethyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2228627-22-1
• EN300-1986962
• cyclobutylmethyl sulfamate
• Cyclobutylmethyl sulfamate

• Inchi： 1S/C5H11NO3S/c6-10(7,8)9-4-5-2-1-3-5/h5H,1-4H2,(H2,6,7,8)
• InChI Key： ZBVAUQURBCUYGP-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1CCC1

Computed Properties

• Exact Mass: 165.04596439g/mol
• Monoisotopic Mass: 165.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77.8Ų

Additional information on Cyclobutylmethyl sulfamate

Introduction to Cyclobutylmethyl Sulfamate (CAS No. 2228627-22-1)

Cyclobutylmethyl sulfamate, a compound with the chemical formula C₆H₁₁NO₃S, is a significant molecule in the field of pharmaceutical and biochemical research. This compound is identified by its unique CAS number, CAS No. 2228627-22-1, which distinguishes it in the vast registry of chemical substances. The structural integrity of this molecule, featuring a cyclobutyl ring attached to a methyl sulfamate group, makes it a subject of interest for various applications, particularly in drug development and synthetic chemistry.

The cyclobutylmethyl sulfamate structure presents a fascinating blend of functional groups that contribute to its reactivity and potential utility. The cyclobutyl ring, known for its stability and rigidity, provides a stable scaffold for further chemical modifications, while the sulfamate group introduces polarity and potential interactions with biological targets. This combination makes it an attractive candidate for designing novel compounds with specific pharmacological properties.

In recent years, there has been growing interest in sulfamate derivatives due to their diverse biological activities. Research has highlighted the potential of sulfamate groups in modulating enzyme activity and interacting with biological receptors. For instance, studies have shown that sulfamate-containing compounds can exhibit inhibitory effects on certain enzymes involved in metabolic pathways, making them promising candidates for therapeutic intervention.

One of the most compelling aspects of cyclobutylmethyl sulfamate is its versatility in synthetic chemistry. The presence of both the cyclobutyl ring and the sulfamate group allows for a wide range of chemical transformations, enabling researchers to tailor the compound's properties for specific applications. This flexibility has led to its use in various research settings, from academic laboratories to industrial R&D facilities.

The pharmacological potential of cyclobutylmethyl sulfamate has been explored in several preclinical studies. These studies have focused on understanding how the compound interacts with biological systems and whether it can modulate disease-related pathways. Preliminary findings suggest that this compound may have therapeutic potential in areas such as inflammation and pain management. However, further research is needed to fully elucidate its mechanisms of action and optimize its pharmacological profile.

Advances in computational chemistry have also played a crucial role in studying cyclobutylmethyl sulfamate. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into the compound's binding affinity and selectivity, helping to guide the design of more effective derivatives.

The synthesis of cyclobutylmethyl sulfamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed various synthetic routes to access this compound, each with its own advantages and challenges. The choice of synthetic pathway often depends on factors such as cost, scalability, and the availability of starting materials.

In conclusion, cyclobutylmethyl sulfamate (CAS No. 2228627-22-1) is a versatile and intriguing compound with significant potential in pharmaceutical research. Its unique structure, combining a stable cyclobutyl ring with a reactive sulfamate group, makes it an attractive candidate for drug development and synthetic applications. While further research is needed to fully harness its therapeutic potential, preliminary studies suggest that this compound may play a valuable role in addressing various medical challenges.